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Compound of Interest

Compound Name: Pigment Yellow 16

Cat. No.: B1584600

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the experimental use of Pigment
Yellow 16 (also known as Diarylide Yellow 16) in textile printing. The protocols outlined below
are intended for research and development purposes.

Introduction to Pigment Yellow 16

Pigment Yellow 16 is a diarylide yellow pigment, a class of organic compounds widely utilized
for their yellow to greenish-yellow hues.[1] These pigments are valued for their stability and are
commonly employed in printing inks, coatings, and the coloration of plastics.[1] In the textile
industry, pigment printing is a dominant method, accounting for a significant portion of printed
goods due to its applicability to a wide range of natural and synthetic fibers, including cotton,
polyester, and their blends.[2][3][4] The process is valued for its simplicity, cost-effectiveness,
and the high lightfastness of the resulting prints.[2]

Unlike dyes, pigments do not have a natural affinity for textile fibers and are affixed to the fabric
surface using a binder, which is a polymeric resin that forms a film upon heating.[4][5] The
overall performance of a pigment print, including its colorfastness and feel (hand), is highly
dependent on the formulation of the printing paste.

Physicochemical Properties of Pigment Yellow 16
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While specific data for Pigment Yellow 16 is not readily available in the provided search

results, general properties for similar diarylide yellow pigments are listed below. These should

be considered as representative, and specific values for Pigment Yellow 16 should be

determined experimentally.

Property

Typical Value/Characteristic

Chemical Class

Azo, Diarylide

Color Index Name

Pigment Yellow 16 (PY 16)

Appearance Yellow Powder
o Insoluble in water and most common solvents.
Solubility
[1]
Lightfastness Generally good to excellent for diarylide yellows.

Heat Stability

Degradation may occur at temperatures above
200°C.[1]

Particle Size

Typically in the range of 0.1-3 um for pigment
dispersions.[4]

Experimental Protocols

Preparation of Pigment Yellow 16 Printing Paste

This protocol describes the formulation of a stock printing paste for screen printing on cotton

fabric. The percentages are given by weight.

Materials and Equipment:

Acrylic binder

Pigment Yellow 16 dispersion (pre-milled)

Synthetic thickener (e.g., polyacrylic acid-based)

Fixing agent (optional, for enhanced fastness)
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Softener (optional, to improve hand-feel)

Anti-foaming agent

Distilled water

Digital balance

Laboratory mixer/stirrer

Protocol:

 In a suitable beaker, weigh the required amount of distilled water.
o With gentle stirring, add the anti-foaming agent.

» Slowly add the synthetic thickener to the water and stir until a smooth, viscous paste is
formed. The viscosity should be appropriate for the intended printing method (e.g., screen
printing).

 In a separate container, weigh the Pigment Yellow 16 dispersion, acrylic binder, fixing agent
(if used), and softener (if used).

o Gradually add the pigment and binder mixture to the thickener paste while stirring
continuously.

» Continue mixing until a homogenous printing paste is achieved.
o Allow the paste to stand for a short period to allow any trapped air bubbles to escape.

Representative Printing Paste Formulation:
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Component Concentration (% wiw) Purpose

Pigment Yellow 16 Dispersion 5.0-10.0 Colorant

Acrylic Binder 15.0-25.0 Adhesion to fabric
Synthetic Thickener 20-4.0 Viscosity control

Fixing Agent 1.0-2.0 Enhances fastness
Softener 1.0-2.0 Improves hand-feel
Anti-foaming Agent 0.1-05 Prevents bubble formation

Water

Remainder to 100

Vehicle

Textile Printing and Curing Workflow

This protocol outlines the steps for applying the Pigment Yellow 16 printing paste to a textile

substrate.

Materials and Equipment:

o Pre-treated 100% cotton fabric

e Screen printing frame with desired design

e Squeegee

o Laboratory oven or heat press

o Colorfastness testing equipment (e.g., crockmeter, lightfastness tester)

Protocol:

o Fabric Preparation: Ensure the cotton fabric is clean, dry, and free from any impurities that

might interfere with pigment adhesion.[6]

e Printing:

o Place the fabric on a flat, padded surface.
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o Position the screen printing frame onto the fabric.

o Apply a line of the prepared Pigment Yellow 16 printing paste along one edge of the
screen.

o Use the squeegee to draw the paste across the screen with even pressure, forcing the
paste through the open mesh of the design onto the fabric.

o Drying: Carefully remove the printed fabric and allow it to air dry or use a low-temperature
setting in an oven to evaporate the water from the paste.

e Curing (Fixation):
o Place the dried, printed fabric in a laboratory oven or heat press.

o Cure the fabric at a temperature of 140-160°C for 3-5 minutes. This step is crucial for
cross-linking the binder and permanently fixing the pigment to the fabric.[4]

o Post-Treatment: Unlike printing with reactive dyes, a washing-off step is generally not
required for pigment prints.[2]

Printing Paste Preparation Textile Printing Post-Processing & Evaluation

Weigh Ingredients ) ’ Curing (Heat Fixation)
(Pigment, Binder, Thickener, etc.) Mix Components to Homogeneity Fabric Preparation Screen Printing Application Drying 240-160°C Colorfastness Testing

Input Variables

Pigment Concentration Thickener Concentration Binder Type & Concentration Curing Temperature & Time

Nlt Properties J
Hand-Feel

Color Strength Light Fastness
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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